3,4-difluoro-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]benzamide
• InChI: InChI=1S/C17H12F2N2OS/c18-14-2-1-12(8-15(14)19)17(22)21-9-11-3-5-20-16(7-11)13-4-6-23-10-13/h1-8,10H,9H2,(H,21,22)
• InChI Key: KZLFWBJXZLVXHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NCC2=CC(=NC=C2)C3=CSC=C3)F)F
• Molecular Formula: C17H12F2N2OS
• Molecular Weight: 330.4 g/mol

Description

This compound is a complex organic molecule that likely contains a benzamide core structure, which is a common feature in many pharmaceuticals. It also seems to have a pyridine and a thiophene ring, which are aromatic heterocycles often found in drugs and other biologically active molecules.

Molecular Structure Analysis

The molecular structure of such compounds is often analyzed using techniques like 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction. Density functional theory (DFT) is often used to calculate the molecular structure and compare it with X-ray values.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various spectroscopic techniques and computational methods.

Scientific Research Applications

Cancer Research

The study on N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) elucidates its role as an orally active histone deacetylase inhibitor with significant antitumor activity, highlighting its potential application in cancer treatment (Zhou et al., 2008). This research indicates that structurally similar compounds might have applications in oncology, particularly in the development of new anticancer drugs.

Luminescence and Material Science

Research on pyridyl substituted 4-(1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-ylmethyl)-benzamides demonstrates their luminescent properties and responsiveness to various stimuli, suggesting potential applications in material science for the development of new luminescent materials (Srivastava et al., 2017). This implies that compounds like 3,4-difluoro-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzamide could be explored for their luminescent properties.

Pharmaceutical Analysis

The capillary electrophoresis study of imatinib mesylate and related substances indicates the importance of similar compounds in pharmaceutical analysis for quality control (Ye et al., 2012). This highlights the potential use of structurally related compounds in the analytical methodologies for drug development and quality assurance.

Polymer Science

Research into new ortho-linked polyamide-imides bearing ether, sulfur, and trifluoromethyl linkages showcases the development of novel organic-soluble polymers with excellent thermal stability and solubility (Shockravi et al., 2009). This suggests the potential utility of similar compounds in the synthesis of advanced polymeric materials with specific desirable properties.

Future Directions

The future directions for this compound could involve further studies to determine its potential applications in medicine, given the presence of benzamide, pyridine, and thiophene structures which are common in many pharmaceuticals.